Cas no 54415-28-0 (Methyl 2h-phenanthro[9,10-c]pyrazole-3-carboxylate)

• Product Name: Methyl 2h-phenanthro[9,10-c]pyrazole-3-carboxylate
• CAS No: 54415-28-0
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 941146
• PubChem ID: 318637
• Update Time: 2025-04-19

Methyl 2h-phenanthro[9,10-c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2h-phenanthro[9,10-c]pyrazole-3-carboxylate
• 54415-28-0
• NSC-256394
• DTXSID00312514
• NSC256394

• Inchi： 1S/C17H12N2O2/c1-21-17(20)16-14-12-8-4-2-6-10(12)11-7-3-5-9-13(11)15(14)18-19-16/h2-9H,1H3,(H,18,19)
• InChI Key： BOSQXGKUYYMYLI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C(C3C=CC=CC=3C3C=CC=CC2=3)=NN1)=O

Computed Properties

• Exact Mass: 276.08996
• Monoisotopic Mass: 276.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98